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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B1329941 Get Quote

Despite its classification as a fluorescent dye, Reactive Red 180, a compound primarily utilized

in the textile industry, remains largely unexplored and undocumented within the realm of

fluorescence microscopy. A comprehensive review of scientific literature reveals a significant

absence of data regarding its application for cellular imaging, leaving researchers, scientists,

and drug development professionals with no established protocols or quantitative performance

metrics to guide its use in a laboratory setting.

Reactive Red 180, also known by its Colour Index name C.I. 181055, is a monoazo dye.[1] Its

primary application is in the dyeing of cellulose-containing fabrics.[1] While its chemical

structure contains a chromophore, which is responsible for its color, detailed characterization of

its fluorogenic properties for microscopy is not available in published research.

Physicochemical Properties
Basic chemical and physical data for Reactive Red 180 has been compiled from various

sources. However, crucial photophysical parameters required for its evaluation as a fluorescent

probe are notably absent.
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Property Value Reference

Chemical Formula C₂₉H₁₉N₃Na₄O₁₇S₅ [1]

Molecular Weight 933.76 g/mol [1]

CAS Number 72828-03-6 [1]

Excitation Maximum (λex) Not Reported

Emission Maximum (λem) Not Reported

Molar Absorptivity (ε) Not Reported

Quantum Yield (Φ) Not Reported

Photostability Not Reported

Applications in Microscopy: A Knowledge Gap
There is no scientific literature detailing the use of Reactive Red 180 for staining cells or

tissues for fluorescence microscopy. Consequently, no experimental protocols for its use in this

context have been published. This includes a lack of information on:

Staining procedures: Optimal concentration, incubation time, and buffer conditions for

cellular labeling.

Fixation and permeabilization compatibility: Whether the dye is suitable for use with common

fixation and permeabilization methods.

Specificity: The cellular structures or molecules that Reactive Red 180 might preferentially

bind to.

Toxicity: Its effects on the viability of live cells.

Potential for Azo Dyes in Fluorescence
While information on Reactive Red 180 is scarce, the broader class of azo dyes has been

investigated for fluorescence applications. Some azo dyes have been shown to exhibit

fluorescence, and their photophysical properties can be influenced by their chemical structure
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and environment.[2][3] For instance, the fluorescence of some azo compounds can be

enhanced upon binding to certain molecules or in specific solvent conditions.[4] However,

many azo dyes are known to have low fluorescence quantum yields due to efficient non-

radiative decay pathways.[2]

Experimental Workflow: A Hypothetical Approach
Given the absence of established methods, a researcher interested in exploring the potential of

Reactive Red 180 as a fluorescent probe would need to undertake a systematic

characterization. The following diagram outlines a potential experimental workflow for such an

investigation.
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Hypothetical Workflow for Characterizing a Novel Fluorophore
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Caption: A logical workflow for the initial investigation and characterization of an unproven

compound like Reactive Red 180 for fluorescence microscopy applications.

In conclusion, while Reactive Red 180 is commercially available and classified as a fluorescent

dye, it represents a significant unknown in the field of microscopy. The lack of fundamental data
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on its photophysical properties and its interaction with biological specimens means that any

potential application in this area would require extensive foundational research. For

researchers and drug development professionals seeking reliable and well-characterized

fluorescent probes, established dyes with proven performance and extensive documentation

remain the recommended choice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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